Cas no 1384428-98-1 (1-(1-aminobutan-2-yl)oxy-3-chlorobenzene hydrochloride)

• Product Name: 1-(1-aminobutan-2-yl)oxy-3-chlorobenzene hydrochloride
• CAS No: 1384428-98-1
• MF: C₁₀H₁₅Cl₂NO
• MW: 236.138200998306
• CID: 4595875
• PubChem ID: 71755716
• Update Time: 2025-10-29

1-(1-aminobutan-2-yl)oxy-3-chlorobenzene hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[(1-aminobutan-2-yl)oxy]-3-chlorobenzene hydrochloride
• 2-(3-chlorophenoxy)butan-1-amine hydrochloride
• 1-(1-aminobutan-2-yl)oxy-3-chlorobenzene hydrochloride

• Inchi： 1S/C10H14ClNO.ClH/c1-2-9(7-12)13-10-5-3-4-8(11)6-10;/h3-6,9H,2,7,12H2,1H3;1H
• InChI Key： MXMBEZMNPZJFTL-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(Cl)C=1)C(CN)CC.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-(1-aminobutan-2-yl)oxy-3-chlorobenzene hydrochloride

Introduction to 1-(1-aminobutan-2-yl)oxy-3-chlorobenzene hydrochloride (CAS No. 1384428-98-1)

1-(1-aminobutan-2-yl)oxy-3-chlorobenzene hydrochloride, identified by its CAS number 1384428-98-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications. The structural features of this molecule, particularly the combination of an aminoalkyl group and a chlorobenzene core, contribute to its unique chemical properties and reactivity, which are being explored for various biochemical interactions.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, facilitating its use in both in vitro and in vivo experimental settings. This property is particularly advantageous for pharmaceutical research, where effective solubility is often a critical factor in drug formulation and delivery systems. The presence of the chloro substituent on the benzene ring introduces electrophilic characteristics, making the molecule a viable candidate for further functionalization through various chemical reactions such as nucleophilic aromatic substitution or cross-coupling reactions.

Recent advancements in medicinal chemistry have highlighted the importance of structurally diverse compounds in drug discovery pipelines. 1-(1-aminobutan-2-yl)oxy-3-chlorobenzene hydrochloride exemplifies this trend by integrating multiple pharmacophoric elements into a single molecular framework. The amine group provides a site for hydrogen bonding interactions, which are crucial for binding to biological targets such as enzymes or receptors. Meanwhile, the chlorobenzene moiety offers versatility for further chemical modifications, allowing researchers to tailor the compound's properties for specific biological assays.

In the context of current research, this compound has been investigated for its potential role in modulating biological pathways associated with inflammation and neurodegeneration. Studies have suggested that derivatives of chlorobenzene-based compounds may interact with key enzymes involved in these pathways, potentially leading to novel therapeutic strategies. The 1-(1-aminobutan-2-yl)oxy group adds an additional layer of complexity, as it can influence both the electronic distribution and steric environment around the reactive sites. This dual functionality makes the compound a valuable scaffold for designing molecules with enhanced selectivity and potency.

The synthesis of 1-(1-aminobutan-2-yl)oxy-3-chlorobenzene hydrochloride involves multi-step organic transformations that require precise control over reaction conditions. Key synthetic steps include the formation of an ether linkage between the benzene ring and the 1-aminobutan-2-yloxy group, followed by chlorination at the 3-position of the benzene ring. The final conversion to the hydrochloride salt ensures stability and improves handling characteristics. Advanced spectroscopic techniques such as NMR and mass spectrometry are employed to confirm the structural integrity of the compound at each synthetic stage.

From a computational chemistry perspective, 1-(1-aminobutan-2-yl)oxy-3-chlorobenzene hydrochloride has been subjected to molecular modeling studies to predict its binding affinity to biological targets. These studies utilize docking algorithms to simulate interactions with proteins such as kinases or transcription factors, which are often implicated in disease mechanisms. The results from these simulations have provided insights into potential binding modes and have guided the design of optimized derivatives with improved pharmacokinetic profiles.

The pharmacological evaluation of this compound has revealed intriguing biological activities that warrant further exploration. Preliminary in vitro assays have demonstrated modest inhibitory effects on certain enzymes relevant to metabolic disorders. Additionally, cell-based assays have shown potential anti-proliferative properties in selected cancer cell lines, suggesting its utility as a lead compound for developing targeted therapies. These findings align with broader trends in drug discovery, where natural product-inspired scaffolds are being leveraged to identify novel bioactive molecules.

The development of 1-(1-aminobutan-2-yl)oxy-3-chlorobenzene hydrochloride as a potential therapeutic agent also involves considerations regarding drug metabolism and excretion. Metabolic stability studies have been conducted to assess how the compound is processed within biological systems. These studies help identify potential liabilities related to rapid degradation or formation of bioactive metabolites. Furthermore, ex vivo studies using liver microsomes have provided insights into pathways such as cytochrome P450-mediated biotransformation, which are critical for understanding drug clearance rates.

Regulatory aspects play a crucial role in advancing compounds like 1-(1-aminobutan-2-yl)oxy-3-chlorobenzene hydrochloride towards clinical development. Compliance with Good Manufacturing Practices (GMP) ensures that synthetic batches meet stringent quality standards required for preclinical and clinical studies. Documentation of synthetic routes, purity assessments via analytical techniques such as HPLC or GC-Mass Spectrometry, and stability testing under various storage conditions are all essential components of regulatory submissions.

The future direction of research on this compound includes exploring its potential in combination therapies alongside other bioactive molecules. Combination approaches have shown promise in overcoming resistance mechanisms observed in chronic diseases such as cancer or inflammatory disorders. By studying synergistic effects between different compounds, researchers aim to develop more comprehensive treatment regimens that address multiple disease pathways simultaneously.

In conclusion, 1-(1-amino-butan -2 - yl) oxy -3 - chloro-ben zene hy droch lor ide (CAS No . 1384428 -98 - 1 ) represents an exciting avenue for pharmaceutical innovation . Its unique structural features , coupled with promising preliminary biological activities , position it as a valuable candidate for further development . As research continues to uncover new therapeutic targets and mechanisms , compounds like this one will remain at forefronts efforts aimed improving human health outcomes .